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Compound of Interest

Compound Name: EGFR-IN-145

Cat. No.: B2449277

Technical Support Center: EGFR-IN-145

Welcome to the technical support center for EGFR-IN-145. This resource provides
troubleshooting guides and frequently asked questions (FAQSs) to help researchers address

solubility challenges encountered during experiments with this potent and selective EGFR
inhibitor.

Frequently Asked Questions (FAQS)

Q1: What are the general properties and solubility of
EGFR-IN-145?

Al: EGFR-IN-145 is a potent, ATP-competitive inhibitor of the Epidermal Growth Factor
Receptor (EGFR) tyrosine kinase. Its inherent hydrophobicity presents a challenge for solubility
in aqueous solutions. Below is a summary of its key properties and solubility data.

Table 1: Properties of EGFR-IN-145
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Property Value
Molecular Formula C2sH29N702
Molecular Weight 507.58 g/mol
Appearance Off-white to light yellow solid
Purity >98%
Powder: -20°C (3 years); In solvent: -80°C (6
Storage
months)
Table 2: Solubility Data for EGFR-IN-145
Solvent Solubility Notes
Recommended solvent for
high-concentration stock
DMSO >80 mg/mL (= 157.6 mM) solutions. Gentle warming and
sonication may be required.[1]
[2]
) Not recommended for primary
Ethanol Sparingly Soluble

stock solutions.[2]

The compound is not soluble
in agueous solutions alone.[2]
[3] A DMSO stock must be
diluted into the buffer.

Aqueous Buffer (PBS, pH 7.4) Insoluble

Q2: Why does my EGFR-IN-145 precipitate in aqueous

buffer?

A2: Like many kinase inhibitors, EGFR-IN-145 is a hydrophobic molecule.[3] Its low solubility in
aqueous solutions is the primary reason for precipitation.[3] Precipitation typically occurs when
the final concentration of the inhibitor in your cell culture medium or assay buffer exceeds its
maximum solubility limit in that specific aqueous environment. This is a common issue when
diluting a high-concentration DMSO stock into an agqueous medium.[4]
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Q3: My EGFR-IN-145 precipitated upon dilution into my
assay buffer. How can | fix this?

A3: This is a common issue that can lead to inaccurate and highly variable experimental
results.[4][5] A systematic approach is necessary to ensure the compound remains in solution.
The following workflow and troubleshooting guide can help you address this.
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Precipitation Observed
in Aqueous Buffer

Is the final DMSO
concentration >1%?

Validate assay tolerance to DMSO.
Most assays tolerate 0.5-1%. [6] No
If possible, increase DMSO % slightly.

Was the stock added to buffer
with rapid mixing?

Improve mixing protocol.
Add stock dropwise to buffer
while vigorously vortexing to avoid
localized high concentrations. [6]

Yes

Is the final compound
concentration too high?

No,|still precipitates

Lower the final working concentration. Consider using
Perform a solubility test to determine solubilizing agents
the max soluble concentration. [3] (e.g., cyclodextrins). [3, 6]

Solution is Clear:
Proceed with Experiment
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Poor Aqueous Solubility Precipitation in > Actual Concentration < High Variability in Results
of EGFR-IN-145 Assay Buffer Nominal Concentration (Poor Reproducibility) [3]

Weigh EGFR-IN-145
Powder

:

Add Anhydrous
DMSO

:

Vortex Vigorously
(1-2 min) [16]

Is Solution Clear?

Visually Inspect Sonicate (5-10 min)
for Clarity and/or Warm to 37°C [3, 16]

:

Aliquot for Single Use

Store at -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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